Cas no 2229575-37-3 (2-(4-cyanophenyl)ethanethioamide)

2-(4-Cyanophenyl)ethanethioamide is a thiourea derivative characterized by the presence of a cyano group and a thioamide functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The cyano group enhances reactivity in nucleophilic addition reactions, while the thioamide moiety offers chelating properties, making it useful in coordination chemistry and catalyst design. Its structural features also suggest applicability in the development of bioactive molecules, particularly in heterocyclic synthesis. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Further studies may explore its utility in medicinal chemistry or material science applications.
2-(4-cyanophenyl)ethanethioamide structure
2229575-37-3 structure
Product Name:2-(4-cyanophenyl)ethanethioamide
CAS No:2229575-37-3
MF:
MW:
CID:4711462
PubChem ID:162422090
Update Time:2025-08-04

2-(4-cyanophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-cyanophenyl)ethanethioamide

2-(4-cyanophenyl)ethanethioamide Pricemore >>

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Additional information on 2-(4-cyanophenyl)ethanethioamide

Comprehensive Overview of 2-(4-Cyanophenyl)ethanethioamide (CAS No. 2229575-37-3): Properties, Applications, and Research Insights

2-(4-Cyanophenyl)ethanethioamide (CAS No. 2229575-37-3) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyanophenyl group linked to an ethanethioamide moiety, which contributes to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for high-purity intermediates like 2-(4-Cyanophenyl)ethanethioamide has surged, driven by advancements in precision medicine and green chemistry. The compound’s thioamide functional group offers distinct advantages in chemo-selective reactions, making it valuable for synthesizing heterocyclic compounds. Its CAS number 2229575-37-3 is frequently cited in patent literature, underscoring its industrial relevance.

From an environmental perspective, 2-(4-Cyanophenyl)ethanethioamide aligns with the growing focus on sustainable synthesis. Laboratories are optimizing its production to minimize waste, leveraging catalytic methods and biodegradable solvents. This approach resonates with the broader shift toward eco-friendly chemical manufacturing, a topic dominating academic and industrial discourse.

The compound’s spectroscopic properties (e.g., NMR, IR) have been extensively characterized, aiding in quality control and regulatory compliance. Analytical techniques such as HPLC and mass spectrometry are employed to verify its purity, a critical factor for end-users in pharmaceutical R&D. These methodologies address common queries like "How to analyze thioamide derivatives?" or "What are the stability conditions for CAS 2229575-37-3?"—frequent searches in scientific databases.

Emerging studies highlight the potential of 2-(4-Cyanophenyl)ethanethioamide in material science, particularly for designing organic semiconductors. Its conjugated system and electron-withdrawing cyano group make it a candidate for optoelectronic devices, a field experiencing exponential growth due to demands for flexible electronics and renewable energy solutions.

In summary, 2-(4-Cyanophenyl)ethanethioamide (CAS No. 2229575-37-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and commercial interest.

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